molecular formula C10H16N4O2 B8339089 5-Amino-4-cyano-1-(2,2-diethoxyethyl)pyrazole CAS No. 91296-17-2

5-Amino-4-cyano-1-(2,2-diethoxyethyl)pyrazole

Cat. No.: B8339089
CAS No.: 91296-17-2
M. Wt: 224.26 g/mol
InChI Key: UDYIMDLENVIMQC-UHFFFAOYSA-N
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Description

5-Amino-4-cyano-1-(2,2-diethoxyethyl)pyrazole is a useful research compound. Its molecular formula is C10H16N4O2 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

91296-17-2

Molecular Formula

C10H16N4O2

Molecular Weight

224.26 g/mol

IUPAC Name

5-amino-1-(2,2-diethoxyethyl)pyrazole-4-carbonitrile

InChI

InChI=1S/C10H16N4O2/c1-3-15-9(16-4-2)7-14-10(12)8(5-11)6-13-14/h6,9H,3-4,7,12H2,1-2H3

InChI Key

UDYIMDLENVIMQC-UHFFFAOYSA-N

Canonical SMILES

CCOC(CN1C(=C(C=N1)C#N)N)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of hydrazinoacetaldehyde diethyl acetal (52.6 g) in ethanol (110 ml) was added dropwise a solution of ethoxymethylenemalononitrile (41.5 g) in ethanol (420 ml) at room temperature. The mixture was stirred at ambient temperature for 24 hours. The reaction mixture was evaporated in vacuo. To the residue was added diethyl ether (400 ml) and the resultant precipitate was filtered off. The filtrate was subjected to column chromatography on silica gel using a mixture of ethyl acetate and hexane (2:3) as an eluent. Fractions containing the object compound were combined and evaporated to give 5-amino-4-cyano-1-(2,2-diethoxyethyl)pyrazole (23.0 g).
Quantity
52.6 g
Type
reactant
Reaction Step One
Quantity
41.5 g
Type
reactant
Reaction Step One
Quantity
110 mL
Type
solvent
Reaction Step One
Quantity
420 mL
Type
solvent
Reaction Step One

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